Cas no 2692623-89-3 (Sapienic acid (D19) 98%)

• Product Name: Sapienic acid (D19) 98%
• CAS No: 2692623-89-3
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 5146095
• PubChem ID: 167995229
• Update Time: 2024-11-06

Sapienic acid (D19) 98% Chemical and Physical Properties

Names and Identifiers

• 6-Hexadecenoic-8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d19 acid, (6Z)-
• 2692623-89-3
• Sapienic acid-d19
• HY-130187S
• CS-0626893
• (Z)-8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonadecadeuteriohexadec-6-enoic acid
• cis-6-Hexadecenoic Acid-d19
• Sapienic acid (D19) 98%

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h10-11H,2-9,12-15H2,1H3,(H,17,18)/b11-10-
• InChI Key： NNNVXFKZMRGJPM-KHPPLWFESA-N
• SMILES： C(/CCCCC(=O)O)=C/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 273.343838368g/mol
• Monoisotopic Mass: 273.343838368g/mol
• Isotope Atom Count: 19
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3Ų